Cas no 2068-02-2 (Quercetin 3,7-dimethyl ether)

Quercetin 3,7-dimethyl ether is a flavonoid derivative characterized by the methylation of hydroxyl groups at the 3 and 7 positions of the quercetin backbone. This structural modification enhances its lipophilicity and metabolic stability compared to its parent compound, making it a valuable intermediate for pharmacological and biochemical research. The compound exhibits potential antioxidant and anti-inflammatory properties, with improved bioavailability due to its increased resistance to enzymatic degradation. Its well-defined chemical structure allows for precise studies in structure-activity relationships, particularly in flavonoid-based drug development. Suitable for analytical standards and experimental applications, it is commonly utilized in organic synthesis and biomedical research.
Quercetin 3,7-dimethyl ether structure
Quercetin 3,7-dimethyl ether structure
Product Name:Quercetin 3,7-dimethyl ether
CAS No:2068-02-2
MF:C17H14O7
MW:330.288865566254
CID:268387
PubChem ID:5280417
Update Time:2025-05-20

Quercetin 3,7-dimethyl ether Chemical and Physical Properties

Names and Identifiers

    • 4H-1-Benzopyran-4-one,2-(3,4-dihydroxyphenyl)-5-hydroxy-3,7-dimethoxy-
    • 3,7-Di-O-methylquercetin
    • 2-(3,4-dihydroxyphenyl)-5-hydroxy-3,7-dimethoxychromen-4-one
    • 3',4',5-Trihydroxy-3,7-dimethoxyflavone
    • 3,7-dimethoxy-3',4',5-trihydroxyflavone
    • 3,7-dimethoxy-5,3',4'-trihydroxyflavone
    • 3,7-O-dimethylquercetin
    • Quercetin-3,7-dimethylether
    • Quercetin 3,7-di-O-methyl ether
    • Quercetin 3,7-dimethyl ether
    • [ "" ]
    • 3,7-Dimethylquercetin
    • 2-(3,4-Dihydroxyphenyl)-5-hydroxy-3,7-dimethoxy-4-benzopyrone
    • 5,3',4'-Trihydroxy-3,7-dimethoxyflavone
    • V8R92XSR1M
    • 2-(3,4-Dihydroxyphenyl)-5-hydroxy-3,7-dimethoxy-4H-chromen-4-on
    • FENOFIBRICACIDETHYLESTER
    • 4H-1-Benzopyran-4-one, 2-(3,4-dihydroxyphenyl)-5-hydroxy-3,7-dimethoxy-
    • Flavone, 3',4',5-trihydroxy-3,7-dimethoxy-
    • LUJAXSNNYBCFEE-UHFFFAOYSA-N
    • BDBM50240897
    • AKOS025288164
    • CS-0017651
    • 2-(3,4-dihydroxyphenyl)-5-hydroxy-3,7-dimethoxy-chromen-4-one
    • CHEBI:18010
    • EINECS 218-187-4
    • 2068-02-2
    • 2-(3,4-Dihydroxyphenyl)-5-hydroxy-3,7-dimethoxy-4H-chromen-4-one
    • NS00045988
    • Q27102757
    • 3'',4'',5-trihydroxy-3,7-dimethoxyflavone
    • 2-(3,4-Dihydroxyphenyl)-5-hydroxy-3,7-dimethoxy-4H-chromen-4-one #
    • PD119377
    • 2-(3, 4-dihydroxyphenyl)-5-hydroxy-3, 7-dimethoxychromen-4-one
    • FS-8747
    • HY-N1798
    • LMPK12112731
    • DTXSID40174734
    • C01265
    • CHEMBL164861
    • UNII-V8R92XSR1M
    • SCHEMBL828941
    • 2-(3,4-Dihydroxyphenyl)-5-hydroxy-3,7-dimethoxy-4H-1-benzopyran-4-one
    • DTHF
    • Inchi: 1S/C17H14O7/c1-22-9-6-12(20)14-13(7-9)24-16(17(23-2)15(14)21)8-3-4-10(18)11(19)5-8/h3-7,18-20H,1-2H3
    • InChI Key: LUJAXSNNYBCFEE-UHFFFAOYSA-N
    • SMILES: O1C(C2C=CC(=C(C=2)O)O)=C(C(C2C(=CC(=CC1=2)OC)O)=O)OC

Computed Properties

  • Exact Mass: 330.07400
  • Monoisotopic Mass: 330.07395278 g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 3
  • Complexity: 517
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.8
  • Topological Polar Surface Area: 105
  • Molecular Weight: 330.29

Experimental Properties

  • Color/Form: Yellow powder
  • Density: 1.55±0.1 g/cm3 (20 ºC 760 Torr),
  • Melting Point: 241-242 ºC
  • Boiling Point: 631.5±55.0 °C at 760 mmHg
  • Flash Point: 236.8±25.0 °C
  • Solubility: Very slightly soluble (0.13 g/l) (25 º C),
  • PSA: 109.36000
  • LogP: 2.59400
  • Vapor Pressure: 0.0±1.9 mmHg at 25°C

Quercetin 3,7-dimethyl ether Security Information

Quercetin 3,7-dimethyl ether Customs Data

  • HS CODE:2914509090
  • Customs Data:

    China Customs Code:

    2914509090

    Overview:

    2914509090 Ketones containing other oxygen-containing groups. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, Acetone declared packaging

    Summary:

    HS:2914509090 other ketones with other oxygen function VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:5.5% General tariff:30.0%

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Quercetin 3,7-dimethyl ether Production Method

Production Method 1

Reaction Conditions
1.1 Reagents: Potassium carbonate Solvents: Acetone ;  rt; 3 h, rt
Reference
Quercetin analogs with high fetal hemoglobin-inducing activity
Pabuprapap, Wachirachai; Wassanatip, Yanisa; Khetkam, Pichit; Chaichompoo, Waraluck; Kunkaewom, Sukanya; et al, Medicinal Chemistry Research, 2019, 28(10), 1755-1765

Production Method 2

Reaction Conditions
1.1 Solvents: Methanol ;  1 h, rt
Reference
Structural requirements of flavonoids and related compounds for aldose reductase inhibitory activity
Matsuda, Hisashi; Morikawa, Toshio; Toguchida, Iwao; Yoshikawa, Masayuki, Chemical & Pharmaceutical Bulletin, 2002, 50(6), 788-795

Quercetin 3,7-dimethyl ether Raw materials

Quercetin 3,7-dimethyl ether Preparation Products

Quercetin 3,7-dimethyl ether Related Literature

Additional information on Quercetin 3,7-dimethyl ether

Quercetin 3,7-dimethyl ether (CAS No. 2068-02-2): An Overview of Its Properties, Applications, and Recent Research

Quercetin 3,7-dimethyl ether (CAS No. 2068-02-2), also known as quercetin 3,7-dimethyl ether or isorhamnetin-3-methyl ether, is a naturally occurring flavonoid that has gained significant attention in the scientific community due to its diverse biological activities and potential therapeutic applications. This compound is a derivative of quercetin, a well-known flavonoid with a wide range of health benefits. In this article, we will explore the chemical properties, biological activities, and recent research developments surrounding Quercetin 3,7-dimethyl ether.

Chemical Properties: Quercetin 3,7-dimethyl ether is a white to off-white crystalline solid with the molecular formula C17H14O7. It has a molecular weight of 330.30 g/mol and is soluble in methanol, ethanol, and dimethyl sulfoxide (DMSO). The compound exhibits strong antioxidant properties due to its ability to scavenge free radicals and inhibit lipid peroxidation. These properties make it a valuable candidate for various pharmaceutical and nutraceutical applications.

Biological Activities: Recent studies have highlighted the multifaceted biological activities of Quercetin 3,7-dimethyl ether. One of the most notable aspects is its potent antioxidant activity. A study published in the Journal of Agricultural and Food Chemistry demonstrated that Quercetin 3,7-dimethyl ether effectively scavenges reactive oxygen species (ROS) and protects cells from oxidative damage. This property is particularly relevant in the context of chronic diseases such as cardiovascular disease, neurodegenerative disorders, and cancer.

In addition to its antioxidant properties, Quercetin 3,7-dimethyl ether has been shown to exhibit anti-inflammatory effects. Research published in the Inflammation Research journal found that this compound inhibits the production of pro-inflammatory cytokines such as TNF-α and IL-6 in human macrophages. These findings suggest that Quercetin 3,7-dimethyl ether could be a promising therapeutic agent for inflammatory conditions.

Cancer Research: The potential anticancer properties of Quercetin 3,7-dimethyl ether have also been investigated. A study in the Cancer Letters journal reported that this compound induces apoptosis in human breast cancer cells by modulating key signaling pathways such as p53 and Bcl-2. Furthermore, it has been shown to inhibit cell proliferation and induce cell cycle arrest in various cancer cell lines. These findings indicate that Quercetin 3,7-dimethyl ether may have significant potential as an anticancer agent.

Nutraceutical Applications: Beyond its therapeutic potential, Quercetin 3,7-dimethyl ether has also found applications in the nutraceutical industry. Its antioxidant and anti-inflammatory properties make it a valuable ingredient in dietary supplements designed to support overall health and well-being. Additionally, it has been used in functional foods and beverages to enhance their nutritional value and health benefits.

Clinical Trials and Future Directions: While preclinical studies have provided promising results, further clinical trials are needed to fully evaluate the safety and efficacy of Quercetin 3,7-dimethyl ether. Several ongoing clinical trials are currently investigating its potential benefits in various health conditions. For example, a Phase II clinical trial is underway to assess the effects of this compound on biomarkers of oxidative stress and inflammation in patients with metabolic syndrome.

In conclusion, Quercetin 3,7-dimethyl ether (CAS No. 2068-02-2) is a promising compound with a wide range of biological activities and potential applications. Its strong antioxidant properties, anti-inflammatory effects, and anticancer potential make it an attractive candidate for further research and development. As more studies are conducted and clinical trials progress, we can expect to gain a deeper understanding of its therapeutic value and potential uses in medicine and nutrition.

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